Cas no 2227693-39-0 (rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol
• CAS No: 2227693-39-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5867268
• PubChem ID: 165524459
• Update Time: 2025-08-04

rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol
• 2227693-39-0
• EN300-1627310

• Inchi： 1S/C8H16O3/c1-2-3-10-4-7-5-11-6-8(7)9/h7-9H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： ZFXCMPDPTJAWKC-HTQZYQBOSA-N
• SMILES： O1C[C@H]([C@H](COCCC)C1)O

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

Additional information on rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol (CAS No. 2227693-39-0)

The compound rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol (CAS No. 2227693-39-0) is a chiral derivative of oxolane, featuring a propoxymethyl substituent at the 4-position and a hydroxyl group at the 3-position. This unique structural configuration makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The rac-(3R,4S) notation indicates its racemic nature, comprising both enantiomers, which can be critical for stereoselective applications.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol has surged due to their role in drug discovery and development. Researchers are increasingly focusing on enantiomerically pure compounds to enhance efficacy and reduce side effects. This aligns with the growing trend of personalized medicine, where chiral intermediates play a pivotal role. The compound's propoxymethyl group also contributes to its lipophilicity, making it a candidate for improving drug bioavailability.

From a synthetic chemistry perspective, rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol offers versatility. Its oxolan-3-ol backbone is amenable to further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the context of green chemistry, where sustainable and efficient synthetic routes are prioritized. The compound's potential applications extend to flavor and fragrance industries, where chiral molecules are often key to achieving specific olfactory profiles.

Another area of interest is the compound's role in catalysis. Asymmetric catalysis, a hot topic in modern chemistry, often relies on chiral auxiliaries or ligands derived from compounds like rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol. Its structural features could facilitate the development of novel catalytic systems, addressing challenges in stereocontrol and reaction efficiency. This aligns with the broader scientific community's focus on atom economy and waste reduction.

The CAS No. 2227693-39-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries often include terms like "synthesis of rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol" or "applications of chiral oxolane derivatives," highlighting the compound's interdisciplinary appeal. Additionally, its potential in biocatalysis and enzyme-mediated transformations is a growing area of exploration, driven by the push for eco-friendly chemical processes.

In summary, rac-(3R,4S)-4-(propoxymethyl)oxolan-3-ol (CAS No. 2227693-39-0) is a multifaceted compound with significant implications across multiple industries. Its chiral nature, synthetic flexibility, and potential applications in drug development, catalysis, and sustainable chemistry make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and beyond.